Cas no 1261835-27-1 (2-Fluoro-5-methoxy-3-(2,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Fluoro-5-methoxy-3-(2,4,5-trichlorophenyl)pyridine
• CAS No: 1261835-27-1
• MF: C₁₂H₇Cl₃FNO
• MW: 306.547483682632
• CID: 4799422
• Update Time: 2025-10-21

2-Fluoro-5-methoxy-3-(2,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-methoxy-3-(2,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl3FNO/c1-18-6-2-8(12(16)17-5-6)7-3-10(14)11(15)4-9(7)13/h2-5H,1H3
• InChI Key： SXVBVXJXEFQUSY-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(=NC=C(C=1)OC)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 4.8
• Topological Polar Surface Area: 22.1

Additional information on 2-Fluoro-5-methoxy-3-(2,4,5-trichlorophenyl)pyridine

Introduction to CAS No. 1261835-27-1: 2-Fluoro-5-methoxy-3-(2,4,5-trichlorophenyl)pyridine

The compound CAS No. 1261835-27-1, known as 2-Fluoro-5-methoxy-3-(2,4,5-trichlorophenyl)pyridine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. The molecule consists of a pyridine ring substituted with a fluoro group at position 2, a methoxy group at position 5, and a trichlorophenyl group at position 3. These substituents contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the trichlorophenyl group in this compound adds significant electronic and steric effects, which can be exploited to enhance binding affinity to target proteins. Additionally, the fluoro group at position 2 introduces electron-withdrawing effects, further modulating the molecule's electronic properties. This combination makes CAS No. 1261835-27-1 a valuable candidate for exploring novel bioactive compounds.

The synthesis of 2-Fluoro-5-methoxy-3-(2,4,5-trichlorophenyl)pyridine involves a multi-step process that typically includes nucleophilic substitution, Friedel-Crafts alkylation, and oxidation reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

In terms of pharmacological activity, this compound has shown potential as an inhibitor of certain enzymes and receptors. For instance, studies have demonstrated its ability to modulate the activity of tyrosine kinases, which are critical targets in cancer therapy. The methoxy group at position 5 plays a crucial role in enhancing solubility and bioavailability, making it more suitable for in vivo studies. Furthermore, the trichlorophenyl group contributes to lipophilicity, which is essential for crossing biological membranes.

From a materials science perspective, CAS No. 1261835-27-1 has been investigated for its potential as an advanced material in optoelectronic devices. Its electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have explored its ability to act as an electron transport layer or hole-blocking layer, depending on its substitution pattern.

Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological targets. Molecular docking studies have provided insights into its binding modes with various proteins, paving the way for rational drug design strategies. Additionally, machine learning algorithms are being employed to predict its toxicity profiles and optimize its pharmacokinetic properties.

In conclusion, CAS No. 1261835-27-1: 2-Fluoro-5-methoxy-3-(2,4,5-trichlorophenyl)pyridine represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset for both academic research and industrial development. As research continues to uncover its full potential, this compound is poised to make significant contributions to the fields of medicine and materials science.